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Compound of Interest

Compound Name: Salinixanthin

Cat. No.: B1249706 Get Quote

Essential Safety and Handling Guide for
Salinixanthin
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety, handling, and disposal protocols for Salinixanthin. Given

the absence of a specific Safety Data Sheet (SDS) for Salinixanthin, these recommendations

are based on best practices for handling light- and air-sensitive carotenoid compounds,

drawing parallels from related substances like Astaxanthin.

Personal Protective Equipment (PPE)
When handling Salinixanthin powder, the following personal protective equipment is

mandatory to ensure personal safety and prevent contamination.
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PPE Category Item Specification

Eye/Face Protection Safety Goggles

Wear chemical safety goggles

that conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection Gloves

Wear appropriate protective

gloves (e.g., nitrile) to prevent

skin exposure.[1]

Lab Coat

A flame-retardant lab coat

should be worn to protect from

spills and splashes.

Respiratory Protection Dust Mask/Respirator

Use a dust mask or a

respirator with a particulate

filter if handling large quantities

or if there is a risk of

generating dust.[2]

Salinixanthin Properties
The following table summarizes the known physical and chemical properties of Salinixanthin.

Due to limited available data, some properties are not yet fully characterized.
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Property Value

Molecular Formula C40H52O4[1]

Molecular Weight 596.84 g/mol [1]

Physical State Powder Solid[1]

Appearance Reddish violet[1]

Odor Odorless[1]

Melting Point
216 - 218 °C / 420.8 - 424.4 °F (for the related

compound Astaxanthin)[1]

Solubility
0.083 g/L in water (for the related compound

Astaxanthin)[1]

Sensitivity Air and light sensitive[1]

Operational Plan: Handling and Storage
Salinixanthin is sensitive to light and air.[1] Strict adherence to the following procedures is

crucial to maintain its integrity and ensure safety.

Experimental Workflow for Handling Salinixanthin
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Workflow for handling Salinixanthin.

Step-by-Step Handling Protocol:
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Preparation:

Work in a dedicated area with subdued lighting.[3][4]

For handling the solid, use an inert atmosphere glovebox or a Schlenk line flushed with an

inert gas like nitrogen or argon to minimize exposure to air.

Ensure all glassware is clean and dry.

Personal Protective Equipment (PPE):

Before handling, put on all required PPE as detailed in the table above.

Handling the Solid:

Allow the container of Salinixanthin to warm to room temperature before opening to

prevent condensation.

Inside the inert atmosphere, carefully open the container.

Use a clean, dry spatula to weigh the desired amount of the powder.

Promptly and securely seal the original container after use.

Preparation of Solutions:

Dissolve the weighed Salinixanthin in a suitable solvent.

If the solution is to be stored, use an amber vial or a clear vial wrapped in aluminum foil to

protect it from light.[3]

Storage:

Store solid Salinixanthin in a tightly sealed container in a freezer.[1]

Protect from light and air at all times.[1]

Store solutions at low temperatures (e.g., -20°C) in amber vials.
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Disposal Plan
Proper disposal of Salinixanthin and any contaminated materials is essential to prevent

environmental contamination and ensure laboratory safety.

Waste Segregation and Disposal Workflow
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Disposal workflow for Salinixanthin waste.

Disposal Procedures:

Solid Waste:

Collect all contaminated solid waste, such as gloves, weighing paper, and disposable

plasticware, in a designated, clearly labeled hazardous waste container.

Liquid Waste:

Collect unused or waste solutions of Salinixanthin in a designated, clearly labeled

hazardous waste container.

Do not mix with incompatible waste streams.

Decontamination:
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Decontaminate glassware by rinsing with an appropriate solvent. Collect the rinse solvent

as hazardous waste.

Final Disposal:

All waste must be disposed of in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on the disposal of carotenoid compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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